Structural Mass Differentiation for LC-MS/MS Identification
N-Nitroso Abemaciclib retains the full parent Abemaciclib skeleton including the N-ethyl substituent on the piperazine ring, yielding a monoisotopic molecular weight of 535.59 g/mol (C₂₇H₃₁F₂N₉O) [1]. Its closest structural analog, N-Nitroso Desethyl Abemaciclib, lacks the N-ethyl group and has a molecular weight of 507.23 g/mol (C₂₅H₂₇F₂N₉O), producing a mass difference of +28 Da . By contrast, the piperazine ring-opened nitrosamine variant (Abemaciclib Nitroso Impurity 2, 5-((4-nitrosopiperazin-1-yl)methyl)pyridin-2-amine) is a substantially smaller fragment that lacks the entire benzimidazole-pyrimidine core and elutes at a markedly different retention time [2]. This mass difference directly translates into baseline-resolved chromatographic separation under standard RP-HPLC conditions and distinct precursor-to-product ion transitions in MRM-based LC-MS/MS methods, eliminating the risk of co-elution or misidentification that would occur if a generic nitrosamine standard were substituted [3].
| Evidence Dimension | Molecular weight (g/mol) and molecular formula |
|---|---|
| Target Compound Data | 535.59 g/mol; C₂₇H₃₁F₂N₉O |
| Comparator Or Baseline | N-Nitroso Desethyl Abemaciclib: 507.23 g/mol; C₂₅H₂₇F₂N₉O. Abemaciclib Nitroso Impurity 2: fragment structure C₁₀H₁₄N₄O (5-((4-nitrosopiperazin-1-yl)methyl)pyridin-2-amine), lacking benzimidazole-pyrimidine core |
| Quantified Difference | +28 Da vs. N-Nitroso Desethyl Abemaciclib; >200 Da larger than ring-opened Impurity 2 fragment |
| Conditions | High-resolution mass spectrometry (HRMS) and RP-HPLC with UV detection; structural confirmation by ¹H-NMR |
Why This Matters
The 28 Da mass difference versus the desethyl analog directly enables unambiguous MRM transition selection and eliminates the risk of regulatory method rejection due to co-eluting interference, a critical consideration for ANDA/NDA submission readiness.
- [1] Veeprho. N-Nitroso Abemaciclib — Product Page. Catalogue No. VE0023235. Molecular Formula: C₂₇H₃₁F₂N₉O; Molecular Weight: 535.59 g/mol. Available at: https://veeprho.com/impurities/n-nitroso-abemaciclib/ View Source
- [2] ChemWhat. Abemaciclib Nitroso Impurity 2 — Chemical Structure: 5-((4-Nitrosopiperazin-1-yl)methyl)pyridin-2-amine. CAS# N/A. Available at: https://www.chemwhat.com View Source
- [3] Kathar N, Rajput N, et al. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation. J Pharm Biomed Anal. 2024;238:115826. DOI: 10.1016/j.jpba.2023.115826. View Source
